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Compound of Interest

Compound Name: DRAQ7

Cat. No.: B1164519

DRAQ?7 is a far-red fluorescent DNA dye utilized in cell-based assays to identify dead or
membrane-compromised cells. As a chemical reagent, proper handling and disposal are
paramount to ensure laboratory safety and environmental compliance. This guide provides
essential information on the safe disposal of DRAQ?7, in line with established safety protocols.

Hazard Identification and Safety Precautions

DRAQY7 is classified as a hazardous substance, causing skin, eye, and respiratory irritation.[1]
[2][3] All handling and disposal procedures must be conducted in accordance with the product's
Safety Data Sheet (SDS).

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate protective gloves, clothing,
and eye/face protection when handling DRAQ7.[1][2][3]

» Avoid Contact: Prevent contact with skin and eyes. In case of contact, rinse the affected area
thoroughly with water.[1][2][4] If irritation persists, seek medical attention.[1][2]

e Ventilation: Use in a well-ventilated area to avoid respiratory irritation.[3]

e Handwashing: Wash hands thoroughly after handling the reagent.[1]

Quantitative Hazard Summary

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1164519?utm_src=pdf-interest
https://www.benchchem.com/product/b1164519?utm_src=pdf-body
https://www.benchchem.com/product/b1164519?utm_src=pdf-body
https://www.benchchem.com/product/b1164519?utm_src=pdf-body
https://www.biostatus.com/site/biostatus/documents/SDS/DR7IL.SDS%20011%20021215.pdf
https://cdn.caymanchem.com/cdn/msds/19774m.pdf
https://www.bdbiosciences.com/en-it/products/reagents/flow-cytometry-reagents/research-reagents/buffers-and-supporting-reagents-ruo/draq7.564904
https://www.benchchem.com/product/b1164519?utm_src=pdf-body
https://www.biostatus.com/site/biostatus/documents/SDS/DR7IL.SDS%20011%20021215.pdf
https://cdn.caymanchem.com/cdn/msds/19774m.pdf
https://www.bdbiosciences.com/en-it/products/reagents/flow-cytometry-reagents/research-reagents/buffers-and-supporting-reagents-ruo/draq7.564904
https://www.biostatus.com/site/biostatus/documents/SDS/DR7IL.SDS%20011%20021215.pdf
https://cdn.caymanchem.com/cdn/msds/19774m.pdf
https://media.cellsignal.com/www/pdfs/resources/msds/7406_draq7_MSDS.pdf
https://www.biostatus.com/site/biostatus/documents/SDS/DR7IL.SDS%20011%20021215.pdf
https://cdn.caymanchem.com/cdn/msds/19774m.pdf
https://www.bdbiosciences.com/en-it/products/reagents/flow-cytometry-reagents/research-reagents/buffers-and-supporting-reagents-ruo/draq7.564904
https://www.biostatus.com/site/biostatus/documents/SDS/DR7IL.SDS%20011%20021215.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

While specific quantitative disposal limits are not provided in the manufacturer's
documentation, the following table summarizes the known hazards associated with DRAQ?7.

Hazard Category Description GHS Classification
) o Causes skin irritation upon Skin Corrosion/Irritation,
Skin Irritation
contact.[1][2][3] Category 2
o Causes serious eye irritation. Serious Eye Damage/Eye
Eye Irritation o
[1112][3] Irritation, Category 2

May cause respiratory irritation
if inhaled.[1][2][3] Material may

. _ . Specific Target Organ Toxicity
Respiratory Tract Irritation be irritating to the mucous

(single exposure), Category 3
membranes and upper

respiratory tract.[2]

The toxicological properties
have not been thoroughly
investigated.[2] It is noted as a
) ) ] cytotoxic agent and toxic, with ]
Toxicological Properties ] Not fully established
danger of very serious
irreversible effects through
inhalation, skin contact, or if

swallowed.[4]

Step-by-Step Disposal Protocol for DRAQ7

The standard procedure for the disposal of DRAQ?7 is to treat it as chemical waste. Do not pour
DRAQ?7 down the drain. Adherence to institutional and local regulations is mandatory.

Experimental Protocol: Waste Collection and Disposal

o Segregate Waste: Collect all materials contaminated with DRAQ?7, including unused
solutions, pipette tips, tubes, and gloves, in a designated and clearly labeled hazardous
waste container.

o Container Labeling: The waste container must be labeled as "Hazardous Chemical Waste"
and should include the name "DRAQ7" and its associated hazards (e.g., "Irritant,” "Toxic").

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1164519?utm_src=pdf-body
https://www.biostatus.com/site/biostatus/documents/SDS/DR7IL.SDS%20011%20021215.pdf
https://cdn.caymanchem.com/cdn/msds/19774m.pdf
https://www.bdbiosciences.com/en-it/products/reagents/flow-cytometry-reagents/research-reagents/buffers-and-supporting-reagents-ruo/draq7.564904
https://www.biostatus.com/site/biostatus/documents/SDS/DR7IL.SDS%20011%20021215.pdf
https://cdn.caymanchem.com/cdn/msds/19774m.pdf
https://www.bdbiosciences.com/en-it/products/reagents/flow-cytometry-reagents/research-reagents/buffers-and-supporting-reagents-ruo/draq7.564904
https://www.biostatus.com/site/biostatus/documents/SDS/DR7IL.SDS%20011%20021215.pdf
https://cdn.caymanchem.com/cdn/msds/19774m.pdf
https://www.bdbiosciences.com/en-it/products/reagents/flow-cytometry-reagents/research-reagents/buffers-and-supporting-reagents-ruo/draq7.564904
https://cdn.caymanchem.com/cdn/msds/19774m.pdf
https://cdn.caymanchem.com/cdn/msds/19774m.pdf
https://media.cellsignal.com/www/pdfs/resources/msds/7406_draq7_MSDS.pdf
https://www.benchchem.com/product/b1164519?utm_src=pdf-body
https://www.benchchem.com/product/b1164519?utm_src=pdf-body
https://www.benchchem.com/product/b1164519?utm_src=pdf-body
https://www.benchchem.com/product/b1164519?utm_src=pdf-body
https://www.benchchem.com/product/b1164519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Storage of Waste: Store the sealed waste container in a designated, secure area, away from
incompatible materials, until it is collected by the institution's Environmental Health and
Safety (EHS) department or a licensed chemical waste disposal contractor.

o Consult Local Regulations: Always consult your institution's EHS guidelines and local
regulatory requirements for chemical waste disposal.[5] Procedures may vary depending on
your location.

o Documentation: Maintain a log of the chemical waste generated, including the name of the
substance, quantity, and date of disposal.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
DRAQ?7 waste.

DRAQ?7 Waste Generation

DRAQY Waste Generated
(€., unused reagent, contaminated labware)

Click to download full resolution via product page

DRAQ?7 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of DRAQ7: A Procedural Guide for
Laboratory Personnel]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164519#draq7-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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